Cas no 1374575-05-9 (4-Hydroxy-2-methoxy-6-methylbenzonitrile)

• Product Name: 4-Hydroxy-2-methoxy-6-methylbenzonitrile
• CAS No: 1374575-05-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 2124233
• PubChem ID: 77230647
• Update Time: 2025-06-15

4-Hydroxy-2-methoxy-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-methoxy-6-methylbenzonitrile
• 4-Hydroxy-2-methoxy-6-methylbenzonitrile

• Inchi： 1S/C9H9NO2/c1-6-3-7(11)4-9(12-2)8(6)5-10/h3-4,11H,1-2H3
• InChI Key： QFHZPADMMRXYTL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=C1C#N)O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Hydroxy-2-methoxy-6-methylbenzonitrile

Recent Advances in the Study of 4-Hydroxy-2-methoxy-6-methylbenzonitrile (CAS: 1374575-05-9)

4-Hydroxy-2-methoxy-6-methylbenzonitrile (CAS: 1374575-05-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-Hydroxy-2-methoxy-6-methylbenzonitrile is its role in the synthesis of heterocyclic compounds. A recent publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of pyridine and quinoline derivatives, which are known for their broad-spectrum pharmacological activities. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In addition to its synthetic utility, 4-Hydroxy-2-methoxy-6-methylbenzonitrile has been investigated for its intrinsic biological properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it was found to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.5 µM, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further molecular docking studies revealed that the compound interacts with key amino acid residues in the active site of COX-2, providing insights into its mechanism of action.

The pharmacokinetic profile of 4-Hydroxy-2-methoxy-6-methylbenzonitrile has also been a subject of recent research. A preclinical study conducted by a team at the University of Cambridge evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a half-life of approximately 4.5 hours in rodent models. These findings support its potential as a viable candidate for further drug development.

Despite these promising results, challenges remain in the optimization of 4-Hydroxy-2-methoxy-6-methylbenzonitrile for therapeutic use. A recent review article in Current Topics in Medicinal Chemistry highlighted the need for structural modifications to enhance its potency and selectivity. The authors proposed several strategies, such as the introduction of electron-withdrawing groups or the incorporation of the compound into larger pharmacophores, to improve its drug-like properties.

In conclusion, 4-Hydroxy-2-methoxy-6-methylbenzonitrile (CAS: 1374575-05-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential in drug discovery, particularly in the areas of anti-inflammatory and anticancer therapy. Future studies should focus on optimizing its structure and evaluating its efficacy in more complex biological systems to fully realize its therapeutic potential.